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Compound of Interest

Compound Name: Hexyl 2-methylbutanoate

Cat. No.: B161022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification
IUPAC Name: hexyl 2-methylbutanoate[1]

CAS Number: 10032-15-2[1][2]

Synonyms:

Hexyl 2-methylbutyrate[1]

Butanoic acid, 2-methyl-, hexyl ester[1][2]

Butyric acid, 2-methyl-, hexyl ester[1]

2-Methylbutanoic acid, n-hexyl ester[1][2]

n-Hexyl 2-methylbutyrate[2]

FEMA 3499[1]

Physicochemical and Spectroscopic Data
The following tables summarize the key quantitative data for Hexyl 2-methylbutanoate.
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Property Value Reference

Molecular Formula C₁₁H₂₂O₂ [2][3]

Molecular Weight 186.29 g/mol [1]

Density 0.857 g/mL at 25 °C [3]

Boiling Point 217-219 °C

105.0 °C at 30.00 mm Hg [1]

Refractive Index n20/D 1.419

1.416-1.421 [1]

Solubility

Insoluble in water; soluble in

alcohol and most non-volatile

oils.

[3]

Flash Point 84 °C (183.2 °F) - closed cup

Appearance Colorless liquid. [3]

Odor
Strong, green, fruity, with apple

and tropical nuances.
[4]

Spectroscopic Data Type Available Data Reference

Mass Spectrometry GC-MS

Data available, with

major peaks at m/z

57, 103, 43, 85, and

41.

[1]

Nuclear Magnetic

Resonance
¹H NMR Spectrum available. [1][5]

¹³C NMR Spectrum available. [1]

Infrared Spectroscopy FTIR Spectra available. [5]

Experimental Protocols
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Synthesis: Fischer Esterification
Hexyl 2-methylbutanoate can be synthesized via the Fischer esterification of 2-

methylbutanoic acid and hexan-1-ol, typically in the presence of an acid catalyst.

Materials:

2-Methylbutanoic acid

Hexan-1-ol

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Distillation apparatus

Reflux condenser with Dean-Stark trap

Separatory funnel

Procedure:

In a round-bottom flask, combine equimolar amounts of 2-methylbutanoic acid and hexan-1-

ol.

Add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total

reactant mass).

Add toluene to the flask to facilitate the azeotropic removal of water.

Assemble the flask with a Dean-Stark trap and a reflux condenser.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap.
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Continue the reaction until no more water is collected, indicating the reaction is complete.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and again with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude ester by fractional distillation under reduced pressure to obtain pure Hexyl
2-methylbutanoate.

Analytical Characterization: Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol provides a general method for the analysis of Hexyl 2-methylbutanoate,

adapted from a standard procedure for similar volatile esters.[6]

Instrumentation:

Gas chromatograph with a split/splitless injector

Mass spectrometer detector

Capillary column (e.g., DB-5, HP-5MS)[7]

GC Conditions (Example):

Column: DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness[7]

Carrier Gas: Helium

Injector Temperature: 250 °C

Oven Temperature Program:
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Initial temperature: 60 °C, hold for 2 minutes

Ramp: 5 °C/min to 240 °C

Hold at 240 °C for 5 minutes

Injection Mode: Split (e.g., 50:1)

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-400

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Procedure:

Prepare a dilute solution of Hexyl 2-methylbutanoate in a suitable solvent (e.g., hexane or

dichloromethane).

Inject a 1 µL aliquot of the sample into the GC.

Acquire the data using the specified GC-MS conditions.

Identify the Hexyl 2-methylbutanoate peak based on its retention time and by comparing its

mass spectrum to a reference library (e.g., NIST).[2][8]

Diagrams
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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